Cas no 22002-88-6 (9,12-Octadecadienoicacid (9Z,12Z)-, 2-hydroxy-3-(phosphonooxy)propyl ester)

• Product Name: 9,12-Octadecadienoicacid (9Z,12Z)-, 2-hydroxy-3-(phosphonooxy)propyl ester
• CAS No: 22002-88-6
• MF: C₂₁H₃₉O₇P
• MW: 434.503928422928
• CID: 260299
• PubChem ID: 5795880
• Update Time: 2025-04-19

9,12-Octadecadienoicacid (9Z,12Z)-, 2-hydroxy-3-(phosphonooxy)propyl ester Chemical and Physical Properties

Names and Identifiers

• 9,12-Octadecadienoicacid (9Z,12Z)-, 2-hydroxy-3-(phosphonooxy)propyl ester
• (2-hydroxy-3-phosphonooxypropyl) octadeca-9,12-dienoate
• 2-hydroxy-3-(phosphonooxy)propyl (9E,12E)-octadeca-9,12-dienoate
• 2-Hydroxy-3-(phosphonooxy)propyl (9Z,12Z)-octadeca-9,12-dienoate
• 22002-88-6
• Lineoyl LPA
• SCHEMBL6338351
• EINECS 244-711-6
• 65528-85-0

• Inchi： 1S/C21H39O7P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(23)27-18-20(22)19-28-29(24,25)26/h6-7,9-10,20,22H,2-5,8,11-19H2,1H3,(H2,24,25,26)/b7-6+,10-9+
• InChI Key： ZQTAMPRZFOOEEP-AVQMFFATSA-N
• SMILES： P(=O)(O)(O)OCC(COC(CCCCCCC/C=C/C/C=C/CCCCC)=O)O

Computed Properties

• Exact Mass: 434.24347
• Monoisotopic Mass: 434.24334
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 20
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113
• XLogP3: 4.5

Experimental Properties

• Density: 1.116
• Boiling Point: 582°Cat760mmHg
• Flash Point: 305.8°C
• Refractive Index: 1.499
• PSA: 113.29
• LogP: 4.81330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphates Monoacylglycerophosphates